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Compound of Interest

Compound Name: Atracurium

Cat. No.: B1203153 Get Quote

Atracurium Besylate: Laboratory Technical
Support Center
This technical support center provides essential guidelines for the storage and handling of

atracurium besylate in a research laboratory setting. Adherence to these protocols is critical

for ensuring the chemical integrity of the compound and the validity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the primary storage requirements for atracurium besylate?

A1: Atracurium besylate is temperature-sensitive and should be stored under refrigeration at

2°C to 8°C (36°F to 46°F) to maintain its potency.[1][2][3] It is crucial to protect it from light by

keeping it in its carton until use and to prevent freezing.[1][2]

Q2: How long is atracurium besylate stable at room temperature?

A2: If removed from refrigeration, atracurium besylate injection should be used within 14 days,

even if it is re-refrigerated. However, studies have shown that atracurium besylate solutions

can remain chemically stable for up to 6 weeks at room temperature (25°C). The rate of

potency loss at 25°C (77°F) is approximately 5% per month.

Q3: What is the shelf-life of atracurium besylate under refrigeration?
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A3: Under recommended refrigeration (5°C), atracurium besylate injection loses potency at a

rate of approximately 6% per year.

Q4: Is atracurium besylate light sensitive?

A4: Yes, atracurium besylate should be protected from light. Vials should be kept in their

cartons until the time of use.

Q5: What are the recommended diluents for preparing atracurium besylate solutions for

experiments?

A5: Suitable diluents for preparing infusion solutions include 5% Dextrose Injection, 0.9%

Sodium Chloride Injection, or 5% Dextrose and 0.9% Sodium Chloride Injection. It is

recommended not to use Lactated Ringer's Injection as a diluent, as spontaneous degradation

occurs more rapidly in this solution.

Q6: How should atracurium besylate be handled to avoid contamination and degradation?

A6: Use aseptic techniques during the preparation of solutions. Do not mix atracurium
besylate, which is acidic (pH 3.25 to 3.65), with alkaline solutions (e.g., barbiturate solutions) in

the same syringe or container, as this can cause inactivation and precipitation.
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Issue Potential Cause Recommended Action

Unexpectedly low experimental

efficacy

Loss of potency due to

improper storage.

Verify that the atracurium

besylate has been stored at

2°C to 8°C and has not

exceeded its 14-day room

temperature exposure limit.

Check the expiration date.

Incompatibility with other

reagents.

Ensure atracurium is not mixed

with alkaline solutions. The

optimal pH for maximum

stability in aqueous solution is

around 2.5.

Precipitate formation in

solution

Mixing with an alkaline

solution.

Discard the solution. Prepare a

fresh solution using a

recommended acidic or neutral

diluent.

Visible discoloration of the

solution
Degradation of the compound.

Do not use the solution.

Discard it and prepare a fresh

solution from a properly stored

vial.

Inconsistent results between

experiments

Variation in solution

preparation or storage time.

Standardize the dilution

protocol and use freshly

prepared solutions. Infusion

solutions should be used

within 24 hours of preparation.

Quantitative Data Summary
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Parameter Guideline

Refrigerated Storage Temperature 2°C to 8°C (36°F to 46°F)

Room Temperature Storage (Post-Refrigeration) Use within 14 days

Potency Loss Rate (Refrigerated) ~6% per year at 5°C

Potency Loss Rate (Room Temperature) ~5% per month at 25°C

Solution pH 3.25 to 3.65

Diluted Solution Stability 24 hours at room temperature or refrigerated

Recommended Diluted Concentrations 0.2 mg/mL or 0.5 mg/mL
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Receive Atracurium Shipment

Verify Integrity
(Packaging, Temp Indicator)

Store Immediately
2°C to 8°C

Protect from Light

If OK

Discard Vial
(If >14 days at RT or Expired)

If Compromised

Log Receipt
(Date, Lot #, Expiry)

Prepare for Experiment

Remove from Refrigeration
(Note Time/Date)

Prepare Dilution
(Aseptic Technique)

If 14-day limit is exceeded

Use Recommended Diluent
(e.g., 0.9% NaCl, 5% Dextrose)Avoid Alkaline Solutions

Perform Experiment
(Use within 24h)

Discard Unused Diluted SolutionReturn Vial to Refrigeration
(If within 14-day limit)

Post-Experiment

For Future Use

Click to download full resolution via product page

Caption: Workflow for proper handling of atracurium in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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